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Compound of Interest

Compound Name: NBOX

Cat. No.: B1676998

IMMEDIATE SAFETY AND HANDLING:

Before handling NBQX (2,3-dioxo-6-nitro-7-sulfamoyl-benzo[flquinoxaline), it is crucial to
consult the substance's Safety Data Sheet (SDS). While one SDS indicates that the substance
is not classified as hazardous under the Globally Harmonized System (GHS), others classify it
as a skin irritant, a serious eye irritant, and potentially causing respiratory irritation.[1][2]
Therefore, appropriate personal protective equipment (PPE), including gloves, eye protection,
and a lab coat, should be worn at all times. All handling should be performed in a well-
ventilated area or a chemical fume hood.[2] In case of incompatibility, NBQX should not be
mixed with strong acids or strong oxidizing agents.[2]

Hazard Classification Summary

The hazard ratings for NBQX can vary between suppliers. Due to these inconsistencies, it is
recommended to handle the compound with caution, adhering to the most stringent safety
precautions indicated.
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Hazard -
. . o Specific
Rating Health Fire Reactivity Source
Hazards
System
NFPA 0 0 0 [1]
HMIS 0 0 0 [1]
Skin Irritant
Cat. 2), Eye May cause
GHS (cat. 2). & ) ) g
o Irritant (Cat. Not Classified Not Classified respiratory
Classification o
2A), STOT irritation.
SE (Cat. 3)

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of NBQX, like most laboratory chemicals, is to never pour it
down the drain or dispose of it in the regular trash.[3][4] NBQX must be managed as
hazardous chemical waste and disposed of through an approved waste disposal program,
typically coordinated by your institution's Environmental Health and Safety (EHRS) department.

[21[5]
1. Waste Segregation and Collection:

e Solid Waste: Collect un-used or waste NBQX powder in a designated, properly sealed, and
clearly labeled waste container.[6]

e Liquid Waste: Solutions containing NBQX should be collected in a separate, compatible
liquid waste container. Do not mix with other solvent waste streams unless permitted by your
institution's waste management guidelines. Pay special attention to segregate it from
incompatible materials like strong acids and oxidizers.[2][5]

o Contaminated Materials: Any materials, such as pipette tips, weighing paper, or gloves, that
are grossly contaminated with NBQX should be collected as solid hazardous waste.

2. Container Labeling: All waste containers must be accurately and clearly labeled. The label
should include:
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The words "Hazardous Waste".

The full chemical name: "NBQX" and/or "2,3-dioxo-6-nitro-7-sulfamoyl-benzo[flquinoxaline".

An indication of the hazards (e.g., "Irritant").[2]

The accumulation start date (the date the first drop of waste was added).[3]

3. Storage: Store the sealed and labeled waste containers in a designated Satellite
Accumulation Area (SAA) within the laboratory.[3] This area must be at or near the point of
generation and under the control of laboratory personnel. Ensure secondary containment is
used to prevent spills from reaching drains.[5]

4. Arrange for Disposal: Once the container is full or waste is no longer being generated,
contact your institution's EHRS or equivalent department to schedule a waste pickup.[3] Do not
transport hazardous waste outside of the laboratory yourself.[5]

5. Spill Management: In the event of a spill, ensure the area is well-ventilated and evacuate
personnel if necessary.[2]

o For solid spills: Carefully sweep or pick up the material mechanically, avoiding dust
generation, and place it into a labeled hazardous waste container.[1]

» Clean the affected area thoroughly.[2]

e Prevent any spilled material from entering drains.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of NBQX
waste in a laboratory setting.
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NBQX Waste Generated

Solid or Liquid?

Solid NBQX Powder or Aqueous or Solvent
Contaminated Labware Solution of NBQX

Collect in a compatible,
sealed liquid waste container.
DO NOT DRAIN DISPOSE.

Collect in a dedicated,

sealed solid waste container.

Label container with:
- 'Hazardous Waste'
- Full Chemical Name
- Hazard Information (Irritant)
- Accumulation Date

Store in designated
Satellite Accumulation Area (SAA)
with secondary containment.

Contact Institutional EHRS
for Hazardous Waste Pickup.

Click to download full resolution via product page

Caption: Decision workflow for proper NBQX waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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